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Compound of Interest

Compound Name: ATI22-107

cat. No.: B1667671

This document provides essential safety and logistical information for the proper disposal of
ATI22™ Alloy, a nickel-base alloy. The following guidance is intended for researchers,
scientists, and drug development professionals to ensure safe handling and disposal in a
laboratory or industrial setting. ATI22™ is a solid article and does not present a hazard in its
massive form. However, processes such as grinding, buffing, welding, or sawing can generate
fine particles or fumes that are hazardous.[1][2]

Hazard Identification and Safety Precautions

When subjected to heat-generating processes, ATI22™ Alloy can produce potentially
hazardous airborne particles and fumes.[1][2]

Key Hazards:

e Combustible Dust: Fine particles resulting from processes like grinding or polishing may form
combustible dust-air mixtures.[2][3] These fine particles may ignite spontaneously at room
temperature.[2][3]

o Hazardous Fumes: Welding, burning, or melting can generate hazardous fumes, including
but not limited to titanium dioxide, hexavalent chromium, and soluble molybdenum
compounds.[1][2]

Personal Protective Equipment (PPE):

o Use personal protective equipment as required for the specific process being performed.[2]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1667671?utm_src=pdf-interest
https://www.atimaterials.com/Products/Documents/sds/EuropeanUnion/EU-EN/SM/SM001%20Nickel-Base%20Alloys%20EU-EN%20Rev5.pdf
https://www.atimaterials.com/Products/Documents/sds/NorthAmerica/NA-EN/SM/SM001%20Nickel-Base%20Alloys%20NA-EN%20Rev5.pdf
https://www.atimaterials.com/Products/Documents/sds/EuropeanUnion/EU-EN/SM/SM001%20Nickel-Base%20Alloys%20EU-EN%20Rev5.pdf
https://www.atimaterials.com/Products/Documents/sds/NorthAmerica/NA-EN/SM/SM001%20Nickel-Base%20Alloys%20NA-EN%20Rev5.pdf
https://www.atimaterials.com/Products/Documents/sds/NorthAmerica/NA-EN/SM/SM001%20Nickel-Base%20Alloys%20NA-EN%20Rev5.pdf
https://www.atimaterials.com/Products/Documents/sds/EuropeanUnion/EU-EN/FRP/FRP008%20Stainless%20Steel%20EU-EN%20Rev4.pdf
https://www.atimaterials.com/Products/Documents/sds/NorthAmerica/NA-EN/SM/SM001%20Nickel-Base%20Alloys%20NA-EN%20Rev5.pdf
https://www.atimaterials.com/Products/Documents/sds/EuropeanUnion/EU-EN/FRP/FRP008%20Stainless%20Steel%20EU-EN%20Rev4.pdf
https://www.atimaterials.com/Products/Documents/sds/EuropeanUnion/EU-EN/SM/SM001%20Nickel-Base%20Alloys%20EU-EN%20Rev5.pdf
https://www.atimaterials.com/Products/Documents/sds/NorthAmerica/NA-EN/SM/SM001%20Nickel-Base%20Alloys%20NA-EN%20Rev5.pdf
https://www.atimaterials.com/Products/Documents/sds/NorthAmerica/NA-EN/SM/SM001%20Nickel-Base%20Alloys%20NA-EN%20Rev5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 In case of smoke or fume inhalation, move to fresh air and consult a health professional.[1]
e If skin irritation occurs, see a doctor.[1]
e For eye contact with particles, treat as a foreign object.[1]

Disposal of ATI22™ Alloy Waste

The primary concern for disposal relates to the fine particles, dust, chips, and turnings
generated during processing.

Step-by-Step Disposal Procedure:
¢ Segregation and Collection:
o Collect all fine particles, dust, chips, and turnings in a designated, sealed container.

o Label the container clearly as "ATI22™ Alloy Waste" or similar, indicating its metallic
nature.

e Preventing Ignition:

o Keep the collected waste away from all ignition sources, including heat, sparks, open
flames, pilot lights, and electric motors.[2][3]

o Prevent dust accumulations to minimize the risk of combustible dust hazards.[2][3]
o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area away from
incompatible materials.

» Final Disposal:
o Dispose of the contents and container at an approved waste disposal plant.[3]

o Follow all local, state, and federal regulations for the disposal of metallic and potentially
hazardous waste.
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Emergency Procedures

o Fire: In case of fire involving finely divided particles, smother with salt (NaCl) or use a Class

D dry powder fire extinguisher.[3]
o Spills: For spills of fine particles, prevent dispersal and contact with ignition sources.

Disposal Workflow

The following diagram illustrates the proper disposal workflow for waste generated from
ATI22™ Alloy.
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Caption: Disposal workflow for ATI22™ Alloy waste particles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atimaterials.com [atimaterials.com]

2. atimaterials.com [atimaterials.com]

3. atimaterials.com [atimaterials.com]

« To cite this document: BenchChem. [Proper Disposal Procedures for ATI22™ Alloy].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667671#ati22-107-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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